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Compound of Interest

Compound Name:

2-[2-(3-

Aminophenyl)acetamido]propana

mide

Cat. No.: B13622293

Get Quote

Executive Summary
2-[2-(3-Aminophenyl)acetamido]propanamide is a dipeptide-like small molecule

characterized by a propanamide backbone acylated with a (3-aminophenyl)acetyl group. Its

structure combines a chiral alanine-derived amide core with an aromatic aniline moiety, making

it a versatile "bifunctional scaffold." It is primarily utilized in drug discovery as a building block

for PROTACs (Proteolysis Targeting Chimeras), as a linker in Antibody-Drug Conjugates

(ADCs), and as a core pharmacophore in the development of novel sodium channel blockers.

Chemical Identity & Physicochemical Properties
The molecule consists of a propanamide (alanine amide) core N-acylated by 3-

aminophenylacetic acid. The presence of the free aromatic amine provides a reactive handle

for further derivatization (e.g., azo coupling, reductive amination, or amide bond formation),

while the primary amide and peptide bond facilitate hydrogen bonding interactions crucial for

biological binding.
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Table 1: Physicochemical Profile
Property Value / Description

IUPAC Name -(1-amino-1-oxopropan-2-yl)-2-(3-

aminophenyl)acetamide

Common Name (3-Aminophenyl)acetyl-Alaninamide

Molecular Formula

Molecular Weight 221.26 g/mol

CAS Number
Not widely indexed; treated as a custom

research chemical

Physical State White to off-white solid

Solubility
Soluble in DMSO, DMF, Methanol; Sparingly

soluble in Water

pKa (Calculated)

~4.6 (Aniline

), ~15 (Amide

)

LogP (Calculated) ~0.5 (Low lipophilicity due to polar amides)

Chirality

Contains one stereocenter (C2 of propanamide);

typically (S)- (L-Ala) or (R)- (D-Ala) depending

on precursor.

Synthetic Methodology
The synthesis of 2-[2-(3-Aminophenyl)acetamido]propanamide typically follows a standard

peptide coupling strategy. The process ensures the preservation of the aniline functionality,

often requiring a protecting group strategy if the aniline is sensitive, though direct coupling is

feasible due to the lower nucleophilicity of the aniline compared to the aliphatic amine of the

alanine precursor.

Experimental Protocol: Direct Amide Coupling
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Objective: Synthesize the target from 3-aminophenylacetic acid and L-alaninamide

hydrochloride.

Reagents:

3-Aminophenylacetic acid (1.0 eq)

L-Alaninamide HCl (1.1 eq)

HATU (1.2 eq) or EDC/HOBt

DIPEA (3.0 eq)

DMF (Solvent)

Step-by-Step Workflow:

Activation: Dissolve 3-aminophenylacetic acid in anhydrous DMF under

atmosphere. Add DIPEA and stir for 10 min.

Coupling: Add HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-

oxid hexafluorophosphate) and stir for 15 min to activate the carboxylic acid.

Addition: Add L-Alaninamide HCl slowly to the reaction mixture.

Reaction: Stir at Room Temperature (RT) for 12–16 hours. Monitor via LC-MS for the product

peak (

).

Workup: Dilute with EtOAc, wash with saturated

(to remove acid), water, and brine.

Note: Avoid acidic wash if the aniline is to be kept free, or wash carefully to avoid

extracting the protonated aniline into the aqueous phase.

Purification: Flash column chromatography (DCM:MeOH gradient) or Preparative HPLC.
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Visualization: Synthetic Pathway
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Caption: Convergent synthesis via HATU-mediated amide coupling of phenylacetic acid

derivative and alaninamide.

Structural Analysis & Applications
This molecule is structurally significant because it mimics the "head-to-tail" architecture of

bioactive peptides but contains a rigid aromatic linker.

Relationship to Lacosamide
The structure is an analog of Lacosamide (Vimpat), a functionalized amino acid used for

epilepsy.

Lacosamide: (R)-2-acetamido-N-benzyl-3-methoxypropanamide.

Target Molecule: 2-[2-(3-Aminophenyl)acetamido]propanamide.

Difference: The N-benzyl group is replaced by a primary amide (C-terminus), and the N-

acetyl group is replaced by a (3-aminophenyl)acetyl group.

Implication: This molecule likely retains some affinity for voltage-gated sodium channels

(Nav) but serves as a more polar, "fragment-like" scaffold for exploring Structure-Activity

Relationships (SAR).

Use as a Linker/Scaffold
The 3-aminophenyl group is a versatile chemical handle. It allows the molecule to function as a

heterobifunctional linker:
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Aniline Nitrogen: Can be derivatized via:

Diazotization: To form azides (Click chemistry) or diazonium salts.

Acylation: To attach fluorophores or drug payloads.

Reductive Amination: To attach alkyl chains.

Propanamide Core: Provides chirality and hydrogen-bonding donors/acceptors for binding

affinity.

Visualization: Derivatization Potential
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Caption: Functionalization pathways utilizing the aromatic amine handle for chemical biology

applications.

Analytical Characterization Standards
To ensure scientific integrity, the identity of the compound must be validated using the following

self-validating protocols.

High-Performance Liquid Chromatography (HPLC)
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

Mobile Phase B: 0.1% TFA in Acetonitrile.
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Gradient: 5% B to 95% B over 20 min.

Detection: UV at 254 nm (aromatic absorption) and 210 nm (amide bond).

Expected Retention: Early eluting (polar) compared to Lacosamide due to the free amine

and primary amide.

Nuclear Magnetic Resonance (NMR)
1H NMR (DMSO-d6, 400 MHz):

9.0–8.0 (d, 1H, Amide NH).

7.5–6.5 (m, 4H, Aromatic protons; look for 1,3-substitution pattern).

7.2 & 6.9 (bs, 2H, Primary Amide

).

5.0 (s, 2H, Aniline

, exchangeable).

4.2 (m, 1H, Alpha-CH of Alanine).

3.4 (s, 2H, Benzylic

).

1.2 (d, 3H, Methyl of Alanine).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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